Cas no 132915-47-0 (9-Hydroxy-13E-labden-15-oic acid)

9-Hydroxy-13E-labden-15-oic acid is a labdane-type diterpenoid characterized by a hydroxyl group at the C-9 position and a conjugated double bond at the 13E position. This compound is of interest due to its structural features, which contribute to its potential biological activity and utility in synthetic chemistry. The presence of both hydroxyl and carboxylic acid functional groups enhances its reactivity, making it a versatile intermediate for derivatization or further chemical modifications. Its labdane skeleton is commonly found in natural products with demonstrated pharmacological properties, suggesting possible applications in medicinal chemistry research. The compound's defined stereochemistry and purity are critical for reproducibility in experimental studies.
9-Hydroxy-13E-labden-15-oic acid structure
132915-47-0 structure
Product name:9-Hydroxy-13E-labden-15-oic acid
CAS No:132915-47-0
MF:C20H34O3
MW:322.48216
CID:836701
PubChem ID:73554047

9-Hydroxy-13E-labden-15-oic acid Chemical and Physical Properties

Names and Identifiers

    • 9-Hydroxy-13E-labden-15-oic acid
    • [ "" ]
    • (E)-5-[(1R,2S,4aS,8aS)-1-hydroxy-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-2H-naphthalen-1-yl]-3-methylpent-2-enoic acid
    • 132915-47-0
    • Inchi: InChI=1S/C20H34O3/c1-14(13-17(21)22)9-12-20(23)15(2)7-8-16-18(3,4)10-6-11-19(16,20)5/h15-16,23H,1,6-13H2,2-5H3,(H,21,22)/t15-,16-,19-,20+/m0/s1
    • InChI Key: IFVSIWLDTZSJQA-CPLUKWAASA-N
    • SMILES: C[C@H]1CC[C@@H]2[C@@]([C@]1(CCC(=C)CC(=O)O)O)(CCCC2(C)C)C

Computed Properties

  • Exact Mass: 322.25079494g/mol
  • Monoisotopic Mass: 322.25079494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Color/Form: Oil
  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 445.2±18.0 °C at 760 mmHg
  • Flash Point: 237.2±17.7 °C
  • Vapor Pressure: 0.0±2.4 mmHg at 25°C

9-Hydroxy-13E-labden-15-oic acid Security Information

9-Hydroxy-13E-labden-15-oic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H68250-5mg
9-Hydroxy-13E-labden-15-oic acid
132915-47-0 ,HPLC≥95%
5mg
¥3928.0 2023-09-07

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